Cas no 2171691-79-3 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4-methoxypiperidine-4-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4-methoxypiperidine-4-carboxylic acid
• CAS No: 2171691-79-3
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 5995756
• PubChem ID: 165538722
• Update Time: 2025-05-20

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4-methoxypiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4-methoxypiperidine-4-carboxylic acid
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]-4-methoxypiperidine-4-carboxylic acid
• 2171691-79-3
• EN300-1505391

• Inchi： 1S/C25H28N2O6/c1-16(22(28)27-13-11-25(32-2,12-14-27)23(29)30)26-24(31)33-15-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,16,21H,11-15H2,1-2H3,(H,26,31)(H,29,30)
• InChI Key： ODRZRIHBEQCRPQ-UHFFFAOYSA-N
• SMILES： O(C)C1(C(=O)O)CCN(C(C(C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 105Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4-methoxypiperidine-4-carboxylic acid

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4-methoxypiperidine-4-carboxylic Acid: A Comprehensive Overview

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4-methoxypiperidine-4-carboxylic acid, with the CAS number 2171691-79-3, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its complex structure, which integrates a fluorenylmethoxycarbonyl (Fmoc) group with a piperidine ring system. The Fmoc group, a well-known protecting group in peptide synthesis, adds a layer of functionality to the molecule, making it a versatile building block for various applications.

The molecular structure of this compound is characterized by a piperidine ring substituted with a methoxy group at the 4-position and a carboxylic acid group at the same position. The Fmoc-amino-propanoyl moiety is attached to the piperidine ring, creating a conjugated system that enhances its chemical reactivity and biological activity. Recent studies have highlighted the potential of this compound in drug delivery systems, where its unique structure enables controlled release mechanisms and improved bioavailability.

One of the most promising applications of this compound lies in its use as a precursor in peptide synthesis. The Fmoc group serves as an excellent protecting group, ensuring precise control over the synthesis process. Researchers have demonstrated that this compound can be effectively utilized in solid-phase peptide synthesis (SPPS), where its stability under harsh reaction conditions is advantageous. Furthermore, its compatibility with common coupling agents and reagents makes it a valuable tool in the construction of complex peptide sequences.

In addition to its role in peptide synthesis, this compound has shown potential in the development of bioconjugates and drug delivery systems. Its piperidine ring provides a platform for attaching various functional groups, enabling the creation of multifunctional molecules with tailored properties. Recent advancements in click chemistry have further expanded its utility, as researchers have successfully incorporated this compound into click reactions to form stable bioconjugates with enhanced pharmacokinetic profiles.

The integration of the Fmoc group into this compound also opens avenues for its use in fluorescence-based sensing and imaging applications. The Fmoc moiety exhibits strong fluorescence under certain conditions, making it suitable for tracking molecular interactions in real-time. Preliminary studies have demonstrated its potential as a fluorescent probe for monitoring enzymatic activities and cellular processes, offering new insights into biochemical mechanisms.

From a synthetic perspective, this compound can be prepared through a multi-step process involving nucleophilic substitutions and coupling reactions. The synthesis typically begins with the preparation of the Fmoc-amino-propanoyl intermediate, followed by its coupling with 4-methoxypiperidine-4-carboxylic acid under optimized conditions. Researchers have reported high yields and excellent purity levels when using modern purification techniques such as high-performance liquid chromatography (HPLC) and preparative chromatography.

The unique combination of functional groups in this compound also makes it an attractive candidate for polymer chemistry. By incorporating this molecule into polymer backbones, scientists have developed novel materials with tailored mechanical properties and biocompatibility. These materials hold promise for applications in tissue engineering, drug delivery systems, and regenerative medicine.

In conclusion, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4-methoxypiperidine-4-carboxylic acid represents a versatile and multifunctional compound with wide-ranging applications across various scientific disciplines. Its ability to serve as a building block for peptides, bioconjugates, and advanced materials underscores its importance in contemporary research. As ongoing studies continue to uncover new functionalities and applications for this compound, it is poised to play an increasingly significant role in advancing both academic research and industrial innovations.